Cas no 389122-94-5 ((R)-2-Methylbutanamide)

• Product Name: (R)-2-Methylbutanamide
• CAS No: 389122-94-5
• Molecular Formula: C₅H₁₁NO
• Molecular Weight: 101.14694
• CID: 1040335
• PubChem ID: 41097729

(R)-2-Methylbutanamide Properties

Names and Identifiers

• (R)-2-Methylbutanamide
• (2R)-2-methylButanamide
• (R)-2-Methylbutamide
• 2-methyl- (2R)-butanamide
• AKOS016843352
• SCHEMBL8505514
• 389122-94-5
• DB-003901
• Phenol,4-[2-(methylamino)ethyl]-
• G63510

• InChIKey： XUXJHBAJZQREDB-SCSAIBSYSA-N
• Inchi： InChI=1S/C5H11NO/c1-3-4(2)5(6)7/h4H,3H2,1-2H3,(H2,6,7)/t4-/m1/s1
• SMILES： CC[C@H](C(N)=O)C

Computed Properties

• Exact Mass: 101.084063974g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 101.084063974g/mol
• Heavy Atom Count: 7
• Complexity: 70.5
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.5
• Topological Polar Surface Area: 43.1Ų

Experimental Properties

• Boiling Point: 232.0±8.0 ºC (760 Torr),
• Melting Point: 109.8-110.1 ºC
• Flash Point: 94.1±18.4 ºC,
• Solubility: Slightly soluble (15 g/l) (25 º C),
• Density: 0.901±0.06 g/cm3 (20 ºC 760 Torr),